2-(2-Butoxyethoxy)propanol

Specification

• CAS No.: 95873-46-4
• Molecular Formula: C9H20O3
• Molecular Weight: 176.25 g/mol
• IUPAC Name: 2-(2-butoxyethoxy)propan-1-ol
• Standard InChI: InChI=1S/C9H20O3/c1-3-4-5-11-6-7-12-9(2)8-10/h9-10H,3-8H2,1-2H3
• Standard InChI Key: XGSQEQCOQAAOHE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCOC(C)CO

Introduction

Industrial Applications

Coatings and Inks

2-(2-Butoxyethoxy)propanol functions as a coalescing agent in water-based paints and inks, where it reduces the minimum film-forming temperature (MFFT) of polymeric binders. This property ensures uniform film formation even under low-temperature curing conditions, enhancing product durability. For instance, in acrylic latex paints, it improves brushability and gloss retention without introducing volatile organic compound (VOC) liabilities.

Industrial Cleaners

The compound’s balanced solubility makes it effective in heavy-duty degreasers and metal cleaning formulations. It solubilizes oils, greases, and particulate contaminants while remaining compatible with alkaline and acidic cleaning agents. Unlike hydrocarbon solvents, it leaves minimal residue, reducing post-cleaning rinsing requirements.

Agrochemicals

In pesticide and herbicide formulations, 2-(2-Butoxyethoxy)propanol acts as a stabilizer and penetration enhancer. Its ability to solubilize active ingredients in emulsifiable concentrates ensures consistent droplet size during spray applications, improving foliar adhesion and bioavailability.

Electronics Manufacturing

The compound is employed in photoresist developers and printed circuit board (PCB) cleaning solutions. Its low ionic contamination profile and compatibility with sensitive electronic components make it suitable for precision cleaning processes.

Environmental and Regulatory Considerations

Regulatory Compliance

The compound is likely subject to regulations under the European Union’s Registration, Evaluation, Authorisation, and Restriction of Chemicals (REACH) framework, which mandates hazard communication and risk management measures for industrial chemicals. In the United States, it may fall under the Toxic Substances Control Act (TSCA) inventory, requiring manufacturers to report significant adverse effects.

Research Gaps and Future Directions

Current literature on 2-(2-Butoxyethoxy)propanol is limited, with most studies focusing on its ethylene glycol counterparts. Priority research areas include:

• Toxicokinetics: Elucidating absorption, distribution, metabolism, and excretion pathways in mammalian systems.

• Ecotoxicity: Assessing long-term effects on aquatic and terrestrial ecosystems.

• Advanced Applications: Exploring its potential in green chemistry initiatives, such as bio-based solvent systems.